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Compound of Interest

Compound Name: CW0134

Cat. No.: B15135559 Get Quote

An extensive search for the term "CW0134" has yielded no identification of a specific chemical

compound, experimental protocol, or established concept within the fields of experimental

physics and chemistry. The initial search results pointed towards internal course identifiers at

Yale University for a general chemistry laboratory, rather than a substance or technique

relevant to researchers, scientists, and drug development professionals.

Subsequent broader searches for terms such as "CW series compounds" and "CWO

compounds" provided information on related, but distinct, materials. These include:

Cesium Tungsten Oxide (CWO™): A type of near-infrared absorbing nanoparticle developed

by Sumitomo Metal Mining. It is primarily used for its thermal absorbing properties in

applications like vehicle and building windows.[1]

Cadmium Tungstate (CdWO₄): A scintillator material used in detectors for gamma rays and

other radiation. Research has been conducted on doping this material to alter its optical

properties.[2]

While the "CW" in these materials could speculatively stand for compounds containing

Tungsten (chemical symbol W, from its original name Wolfram), "CW0134" does not appear to

be a standard or public designation for a specific variant or derivative of these or any other

known compound.

Without a clear and accurate identification of "CW0134," it is not possible to provide the

requested in-depth technical guide. The core requirements of summarizing quantitative data,
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detailing experimental protocols, and creating visualizations for signaling pathways and

workflows cannot be fulfilled for a topic that is not defined in the scientific literature or public

databases.

It is recommended to verify the identifier "CW0134" for any potential typographical errors or to

ascertain if it is an internal, non-public codename for a specific project or substance. If a

corrected or more specific term can be provided, a detailed technical guide can then be

developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b15135559?utm_src=pdf-body
https://www.benchchem.com/product/b15135559?utm_src=pdf-custom-synthesis
https://crossmining.smm-g.com/co-creation/nir_absorbing_materials_04/
https://crossmining.smm-g.com/co-creation/nir_absorbing_materials_04/
https://www.researchgate.net/figure/Absorbance-spectra-of-CWO-film-and-doped-films-The-doping-concentration-in-all-doped_fig3_222964188
https://www.benchchem.com/product/b15135559#cw0134-for-beginners-in-experimental-physics-and-chemistry
https://www.benchchem.com/product/b15135559#cw0134-for-beginners-in-experimental-physics-and-chemistry
https://www.benchchem.com/product/b15135559#cw0134-for-beginners-in-experimental-physics-and-chemistry
https://www.benchchem.com/product/b15135559#cw0134-for-beginners-in-experimental-physics-and-chemistry
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15135559?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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